Cas no 10507-78-5 (2-Propanol,1,1'-[[2-[(2-hydroxypropyl)amino]ethyl]imino]bis-)

2-Propanol,1,1'-[[2-[(2-hydroxypropyl)amino]ethyl]imino]bis- structure
10507-78-5 structure
Product Name:2-Propanol,1,1'-[[2-[(2-hydroxypropyl)amino]ethyl]imino]bis-
CAS No:10507-78-5
MF:C11H26N2O3
MW:234.335743427277
CID:229042
PubChem ID:112057
Update Time:2025-04-19

2-Propanol,1,1'-[[2-[(2-hydroxypropyl)amino]ethyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1,1'-[[2-[(2-hydroxypropyl)amino]ethyl]imino]bis-
    • 1,1'-({2-[(2-Hydroxypropyl)amino]ethyl}imino)di(2-propanol)
    • 1,1'-[[2-[(2-Hydroxypropyl)amino]ethyl]imino]bis(2-propanol)
    • 2,2'-[[3-[(2-Hydroxyethyl)octadecylamino]propyl]imino]diethanol
    • 2-[{3-[bis(2-hydroxyethyl)amino]propyl}(octadecyl)amino]ethanol
    • AC1L2LYY
    • AC1Q7CXE
    • N,N,N'-tri(2-hydroxypropyl)ethylenediamine
    • N,N,N'-tris(2-hydroxyethyl)-N'-octadecyl-1,3-diaminopropane
    • N,N,N'-tris-(2-hydroxyethyl)-N'-octadecyl-1,3-diaminopropane
    • N,N,-N'-tris(2-hydroxyethyl)-N'-octadecyl-1,3-diaminopropane
    • N,N,N'-tris(2-hydroxypropyl)ethylenediamine
    • 2-Propanol, 1,1'-[[2-[(2-hydroxypropyl)amino]ethyl]imino]bis-
    • DTXSID40884482
    • 2-Propanol, 1,1'-((2-((2-hydroxypropyl)amino)ethyl)imino)bis-
    • N,N',N'-tris(2-hydroxypropyl)ethylenediamine
    • QDXBTXHLQHMWCP-UHFFFAOYSA-N
    • SCHEMBL2536610
    • 10507-78-5
    • Inchi: 1S/C11H26N2O3/c1-9(14)6-12-4-5-13(7-10(2)15)8-11(3)16/h9-12,14-16H,4-8H2,1-3H3
    • InChI Key: QDXBTXHLQHMWCP-UHFFFAOYSA-N
    • SMILES: OC(C)CN(CC(C)O)CCNCC(C)O

Computed Properties

  • Exact Mass: 234.19448
  • Monoisotopic Mass: 234.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.066
  • Boiling Point: 391°Cat760mmHg
  • Flash Point: 190.2°C
  • Refractive Index: 1.501
  • PSA: 75.96
  • LogP: -0.58870
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen